(2E)-3-(1,3-benzodioxol-5-yl)-N-methyl-N-phenylprop-2-enamide
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Description
(E)-3-(1,3-Benzodioxol-5-yl)-N~1~-methyl-N~1~-phenyl-2-propenamide is an organic compound characterized by the presence of a benzodioxole ring, a phenyl group, and an amide linkage
Properties
Molecular Formula |
C17H15NO3 |
|---|---|
Molecular Weight |
281.30 g/mol |
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-N-methyl-N-phenylprop-2-enamide |
InChI |
InChI=1S/C17H15NO3/c1-18(14-5-3-2-4-6-14)17(19)10-8-13-7-9-15-16(11-13)21-12-20-15/h2-11H,12H2,1H3/b10-8+ |
InChI Key |
UACAYUNFVDKRCE-CSKARUKUSA-N |
Isomeric SMILES |
CN(C1=CC=CC=C1)C(=O)/C=C/C2=CC3=C(C=C2)OCO3 |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)C=CC2=CC3=C(C=C2)OCO3 |
solubility |
34.7 [ug/mL] (The mean of the results at pH 7.4) |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (E)-3-(1,3-Benzodioxol-5-yl)-N~1~-methyl-N~1~-phenyl-2-propenamide typically involves the following steps:
Formation of the Benzodioxole Ring: The benzodioxole ring can be synthesized through the cyclization of catechol with formaldehyde.
Synthesis of the Propenamide Moiety: The propenamide moiety is formed by the reaction of an appropriate acyl chloride with an amine.
Coupling Reaction: The final step involves coupling the benzodioxole ring with the propenamide moiety under suitable conditions, such as the use of a base like triethylamine and a coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).
Industrial Production Methods
In an industrial setting, the production of (E)-3-(1,3-Benzodioxol-5-yl)-N~1~-methyl-N~1~-phenyl-2-propenamide may involve large-scale reactions in batch or continuous flow reactors. The use of automated systems and optimized reaction conditions ensures high yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
(E)-3-(1,3-Benzodioxol-5-yl)-N~1~-methyl-N~1~-phenyl-2-propenamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.
Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amide nitrogen.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Hydrogen gas with a palladium catalyst.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of the corresponding amine.
Substitution: Formation of substituted amides or thioamides.
Scientific Research Applications
(E)-3-(1,3-Benzodioxol-5-yl)-N~1~-methyl-N~1~-phenyl-2-propenamide has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential use as a pharmaceutical intermediate.
Industry: Utilized in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of (E)-3-(1,3-Benzodioxol-5-yl)-N~1~-methyl-N~1~-phenyl-2-propenamide involves its interaction with molecular targets such as enzymes or receptors. The compound may inhibit or activate specific pathways, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.
Comparison with Similar Compounds
Similar Compounds
(E)-3-(1,3-Benzodioxol-5-yl)-N~1~-methyl-N~1~-phenyl-2-propenamide: shares structural similarities with other benzodioxole-containing compounds, such as safrole and piperonal.
Phenylpropenamides: Compounds like cinnamamide and its derivatives.
Uniqueness
Structural Features: The combination of a benzodioxole ring and a propenamide moiety is unique to (E)-3-(1,3-Benzodioxol-5-yl)-N~1~-methyl-N~1~-phenyl-2-propenamide.
Biological Activity:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
